N-{4,5-dimethyl-3-[(4-methylpiperidin-1-yl)(pyridin-3-yl)methyl]thiophen-2-yl}furan-2-carboxamide

Specification

• Molecular Formula: C23H27N3O2S
• Molecular Weight: 409.5 g/mol
• IUPAC Name: N-[4,5-dimethyl-3-[(4-methylpiperidin-1-yl)-pyridin-3-ylmethyl]thiophen-2-yl]furan-2-carboxamide
• Standard InChI: InChI=1S/C23H27N3O2S/c1-15-8-11-26(12-9-15)21(18-6-4-10-24-14-18)20-16(2)17(3)29-23(20)25-22(27)19-7-5-13-28-19/h4-7,10,13-15,21H,8-9,11-12H2,1-3H3,(H,25,27)
• Standard InChI Key: ZGVVIDFNOLEKRA-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(C2=CN=CC=C2)C3=C(SC(=C3C)C)NC(=O)C4=CC=CO4

Introduction

N-{4,5-dimethyl-3-[(4-methylpiperidin-1-yl)(pyridin-3-yl)methyl]thiophen-2-yl}furan-2-carboxamide is a complex organic compound that belongs to the class of furan-2-carboxamides. Its molecular formula is C23H27N3O2S, with a molecular weight of approximately 409.5 g/mol. This compound is notable for its unique structural features, which include a thiophene ring, piperidine, pyridine, and furan moieties. These structural components suggest potential interactions with various biological targets, making it a candidate for therapeutic applications.

Structural Components

• Thiophene Ring: Known for its stability and ability to participate in various chemical reactions.

• Piperidine Moiety: Common in many biologically active compounds, contributing to their pharmacological properties.

• Pyridine Moiety: Often involved in interactions with biological targets due to its electron-rich nature.

• Furan Moiety: Adds to the compound's reactivity and potential for biological activity.

Synthesis

The synthesis of N-{4,5-dimethyl-3-[(4-methylpiperidin-1-yl)(pyridin-3-yl)methyl]thiophen-2-yl}furan-2-carboxamide typically involves multiple steps, including the formation of the thiophene and furan rings, followed by the incorporation of the piperidine and pyridine moieties. The specific reaction conditions, such as temperature, solvents, and catalysts, are crucial for optimizing yield and purity.

Potential Biological Applications